![molecular formula C27H42O4 B1246210 12-Epi-Deoxoscalarin](/img/structure/B1246210.png)
12-Epi-Deoxoscalarin
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Overview
Description
12-epi-deoxoscalarin is a scalarane sesterterpenoid that is the deoxo derivative of 12-epi-scalarin. It has been isolated from the sponge,Hyattella species. It has a role as an animal metabolite. It is an organic heteropentacyclic compound, a scalarane sesterterpenoid and an acetate ester. It derives from a 12-epi-scalarin.
Scientific Research Applications
Natural Occurrence and Chemical Properties :
- 12-Epi-Scalari and 12-Epi-Deoxoscalarin were identified as minor terpenoid components in the sponge Spongia nitens. Their stereochemistry was assigned using circular dichroism and NMR spectroscopy (Cimino et al., 1977).
- Variations in metabolites of Chromodoris funerea, including 12-Epi-Scalari and Deoxoscalarin, were observed, supporting the hypothesis that nudibranchs can distinguish allelochemicals from other metabolites and are not dependent on a specific sponge diet (Kernan et al., 1988).
Bioactivity and Potential Applications :
- Sesterterpenoids from the marine sponge Hyrtios erectus, including this compound, were isolated. Compounds obtained from Hyrtios erectus, including this compound, are of interest for their potential bioactivity (Qiu Yan, 2003).
- A study on the marine sponge Hyatella cribriformis from the Indian Ocean isolated various scalarane sesterterpenes, including this compound. These compounds are of interest for their unique structural features and potential biological activities (Kumar et al., 2008).
- Antitubercular sesterterpenes, including 12-Epi-19-Deoxoscalarin, isolated from the Thai sponge Brachiaster sp., showed potent antitubercular activity. This highlights the potential therapeutic applications of these compounds (Wonganuchitmeta et al., 2004).
properties
Molecular Formula |
C27H42O4 |
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Molecular Weight |
430.6 g/mol |
IUPAC Name |
[(1R,5aS,5bR,7aS,11aS,11bR,13R,13aS,13bS)-1-hydroxy-5b,8,8,11a,13a-pentamethyl-1,3,5,5a,6,7,7a,9,10,11,11b,12,13,13b-tetradecahydrophenanthro[2,1-e][2]benzofuran-13-yl] acetate |
InChI |
InChI=1S/C27H42O4/c1-16(28)31-21-14-20-25(4)12-7-11-24(2,3)18(25)10-13-26(20,5)19-9-8-17-15-30-23(29)22(17)27(19,21)6/h8,18-23,29H,7,9-15H2,1-6H3/t18-,19-,20+,21+,22+,23+,25-,26-,27+/m0/s1 |
InChI Key |
IDZDIJBVDDHIIM-MWZFGUNWSA-N |
Isomeric SMILES |
CC(=O)O[C@@H]1C[C@@H]2[C@]3(CCCC([C@@H]3CC[C@]2([C@H]4[C@]1([C@H]5[C@@H](OCC5=CC4)O)C)C)(C)C)C |
Canonical SMILES |
CC(=O)OC1CC2C3(CCCC(C3CCC2(C4C1(C5C(OCC5=CC4)O)C)C)(C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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